Cas no 1171036-94-4 (N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide)
1171036-94-4 structure
Product Name:N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide
CAS No:1171036-94-4
MF:C22H19N5O4S
MW:449.482362985611
CID:6445985
PubChem ID:135912519
Update Time:2024-01-14
N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide
- F5281-1173
- AKOS024504902
- 1171036-94-4
- N-[2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
- N-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide
-
- Inchi: 1S/C22H19N5O4S/c1-12(2)14-10-20(28)25-22(23-14)27-19(9-15(26-27)18-4-3-7-32-18)24-21(29)13-5-6-16-17(8-13)31-11-30-16/h3-10,12H,11H2,1-2H3,(H,24,29)(H,23,25,28)
- InChI Key: DXLHPPVKXPGHDE-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=C(NC(C2C=CC3=C(C=2)OCO3)=O)N(C2NC(C=C(C(C)C)N=2)=O)N=1
Computed Properties
- Exact Mass: 449.11577528g/mol
- Monoisotopic Mass: 449.11577528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 818
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 135Ų
N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5281-1173-2μmol |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-5μmol |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-10μmol |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-20μmol |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-1mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-2mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-3mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-4mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-5mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5281-1173-10mg |
N-{1-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl]-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide |
1171036-94-4 | 10mg |
$79.0 | 2023-09-10 |
N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1171036-94-4 (N-{1-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-2-yl-3-(thiophen-2-yl)-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide) Related Products
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